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Compound of Interest

Compound Name:
N-acetyl lysyltyrosylcysteine

amide

Cat. No.: B11933335 Get Quote

Technical Support Center: N-acetyl
lysyltyrosylcysteine amide
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing N-acetyl lysyltyrosylcysteine
amide, a potent, reversible, and specific myeloperoxidase (MPO) inhibitor.[1][2][3] This guide

includes troubleshooting tips and frequently asked questions to ensure the integrity of your

experiments.

Frequently Asked Questions (FAQs)
1. What is N-acetyl lysyltyrosylcysteine amide?

N-acetyl lysyltyrosylcysteine amide (KYC) is a non-toxic tripeptide inhibitor of

myeloperoxidase (MPO).[1][2][3] It functions by effectively inhibiting the production of toxic

oxidants by MPO in vivo.[2][3] This compound is utilized in research to reduce neuronal

damage, preserve brain tissue, and protect neurological function, particularly in the context of

stroke.[2][3] It also inhibits MPO-dependent processes like hypochlorous acid (HOCl)

generation, protein nitration, and LDL oxidation.[2][3]

2. What are the primary applications of this compound?
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Its main application is in research studying conditions involving inflammation and oxidative

stress where MPO plays a key role. This includes studies on stroke, bronchial dysplasia, and

sickle cell disease.[1][4][5][6]

3. What are the basic properties of N-acetyl lysyltyrosylcysteine amide?

Property Value

Molecular Formula C20H31N5O5S

Molecular Weight 453.56 g/mol

Appearance White to off-white solid

CAS Number 1287585-40-3

Source: AbMole BioScience, DC Chemicals, PubChem[7][8][9]

Handling and Storage Guidelines
Proper handling and storage are critical to maintain the stability and efficacy of N-acetyl
lysyltyrosylcysteine amide.

Storage Recommendations:

Form
Storage
Temperature

Duration Special Conditions

Powder -20°C Up to 3 years Protect from light

In Solvent -80°C Up to 1 year Protect from light

Source: DC Chemicals, TargetMol, MedChemExpress[1][3][8]

General Handling Precautions:

Avoid contact with skin, eyes, and inhalation of dust or aerosols.[7][8]

Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[7][8]
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Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Wash hands thoroughly after handling.[8]

Troubleshooting Guide
Problem: Difficulty Dissolving the Compound

Possible Cause Solution

Incorrect Solvent

The recommended solvent is DMSO.[1] For

animal experiments, a common formulation is

10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline/PBS/ddH2O.[1]

Insufficient Mixing

Sonication or gentle heating can aid dissolution.

It is recommended to test with a small amount

first.[1]

Precipitation in Aqueous Solutions

If preparing aqueous solutions for cell culture,

ensure the final DMSO concentration is low and

compatible with your cell line. For in vivo use,

salt forms generally have higher solubility. If a

high dosage is needed, a homogeneous

suspension can be prepared using 0.5% CMC-

Na for oral gavage.[1]

Problem: Inconsistent Experimental Results
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Possible Cause Solution

Compound Degradation

Ensure the compound has been stored

correctly, protected from light, and at the

recommended temperature.[2][7][8] Avoid

repeated freeze-thaw cycles of stock solutions

by preparing aliquots.[3] Stock solutions stored

at -20°C should be used within one month, while

those at -80°C can be used within six months.[3]

Improper Aliquoting

Once dissolved, it is crucial to aliquot the

solution to prevent degradation from multiple

freeze-thaw cycles.[3]

Incompatible Reagents

Avoid strong acids/alkalis and strong

oxidizing/reducing agents, as they are

incompatible with this compound.[7][8]

Problem: Safety Concerns During Handling
Exposure Type First Aid Measures

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.[7][8]

Skin Contact

Rinse the affected area thoroughly with large

amounts of water. Remove contaminated

clothing.[7][8]

Eye Contact

Immediately flush eyes with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[7][8]

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Seek medical attention.[7][8]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.
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Experimental Protocols & Visualizations
General Workflow for Handling and Preparation

Receive Compound
(Solid Form)

Store at -20°C
Protect from Light

Weigh Required Amount
in Ventilated Area

Dissolve in Appropriate Solvent
(e.g., DMSO)

Sonication/Heating
(if necessary)

Aliquot into Single-Use Vials

If readily soluble

Store Aliquots at -80°C

Use in Experiment
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Click to download full resolution via product page

Caption: Workflow for handling and preparing N-acetyl lysyltyrosylcysteine amide.

Troubleshooting Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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